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Compound of Interest

Compound Name: 2-Chloroheptane

Cat. No.: B094523 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 2-
chloroheptane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development who require accurate and detailed

information for their work. This document includes a summary of quantitative data, detailed

experimental protocols for the determination of these properties, and a visual representation of

the experimental workflow.

Core Physical Properties
2-Chloroheptane is a halogenated alkane with the chemical formula C₇H₁₅Cl. Understanding

its physical properties is crucial for its application in various chemical syntheses and as a

solvent.

Data Summary
The boiling point and density of 2-chloroheptane have been determined and reported in

various chemical literature. A summary of these values is presented below for easy reference

and comparison.
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Physical Property Value Conditions

Boiling Point 150 °C At 760 mmHg[1][2][3][4]

140-141 °C Not specified

Density 0.8649 g/cm³ At 20 °C[5]

0.864 g/cm³ Not specified[2][3]

0.87 g/cm³ Not specified[6][7]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the methodologies for measuring the boiling point and density of liquid

compounds like 2-chloroheptane.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small quantities of liquid and provides an accurate boiling point

measurement.

Apparatus:

Heating block or oil bath

Small test tube or vial

Thermometer

Clamps and stand

Magnetic stirrer and stir bar (optional, but recommended for even heating)

Boiling chips

Procedure:
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Place a small volume (approximately 0.5-1 mL) of 2-chloroheptane into the test tube along

with a boiling chip or a small magnetic stir bar.

Position the test tube in the heating block or oil bath.

Suspend the thermometer in the test tube, ensuring the bulb is positioned just above the

surface of the liquid, in the vapor phase. The thermometer should not touch the sides of the

test tube.

Gently heat the apparatus. If using a stirrer, ensure a gentle spin rate.

Observe the liquid. The boiling point is the temperature at which the liquid boils and a reflux

ring of condensing vapor is observed on the walls of the test tube, with the temperature on

the thermometer remaining constant.

Record the stable temperature as the boiling point. It is also important to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and common method for its

determination is described below.

Apparatus:

Analytical balance (accurate to at least 0.001 g)

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Beaker

Procedure:

Measure and record the mass of the clean and dry graduated cylinder or pycnometer using

the analytical balance.
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Carefully add a known volume of 2-chloroheptane to the graduated cylinder or fill the

pycnometer to its calibrated mark. Record the exact volume. When using a graduated

cylinder, read the volume from the bottom of the meniscus.

Measure and record the combined mass of the graduated cylinder/pycnometer and the 2-
chloroheptane.

Measure and record the temperature of the 2-chloroheptane, as density is temperature-

dependent.

Calculate the mass of the 2-chloroheptane by subtracting the mass of the empty container

from the combined mass.

Calculate the density by dividing the mass of the liquid by its volume (Density = Mass /

Volume). For improved accuracy, the procedure should be repeated multiple times, and the

average value should be reported.

Visualization of Experimental Workflow
To further clarify the experimental processes, the following diagram illustrates the logical flow

for determining the boiling point and density of 2-chloroheptane.

Caption: Workflow for determining the boiling point and density of 2-chloroheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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